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Compound of Interest

Compound Name: 3-Cyano-4-fluorobenzylcyanide

Cat. No.: B1586200 Get Quote

An In-Depth Technical Guide to 3-Cyano-4-fluorobenzylcyanide: Properties, Synthesis, and

Applications in Modern Drug Discovery

Abstract
3-Cyano-4-fluorobenzylcyanide, also known as 5-(cyanomethyl)-2-fluorobenzonitrile, is a

strategically important bifunctional building block in medicinal chemistry and materials science.

The presence of a fluorine atom and two distinct nitrile groups imparts unique electronic

properties and versatile reactivity, making it a valuable precursor for a range of complex

molecular targets. This guide provides a comprehensive overview of its physicochemical

properties, discusses logical synthetic pathways with mechanistic insights, and explores its

critical applications, particularly in the development of targeted therapeutics such as protein

degraders. Detailed experimental protocols and safety considerations are also presented to

equip researchers and drug development professionals with the practical knowledge required

to effectively utilize this compound.

Physicochemical Characteristics and Structural
Data
3-Cyano-4-fluorobenzylcyanide is a solid organic compound whose structure is defined by a

benzene ring substituted with a fluorine atom, a cyano group (-C≡N), and a cyanomethyl group

(-CH₂C≡N). The electronic interplay between the electron-withdrawing fluorine and cyano

groups on the aromatic ring significantly influences the reactivity of the benzylic position.
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Key quantitative and identifying data for this compound are summarized below.

Property Value Source

Molecular Weight 160.15 g/mol [1]

Molecular Formula C₉H₅FN₂ [1][2]

CAS Number 519059-09-7 [1][2]

IUPAC Name
5-(cyanomethyl)-2-

fluorobenzonitrile
[1]

Common Synonyms
3-Cyano-4-

fluorophenylacetonitrile
[3]

Physical Form Solid [3]

Storage
Room Temperature, in a

sealed container
[2]

Synthesis and Mechanistic Considerations
The synthesis of 3-Cyano-4-fluorobenzylcyanide typically involves a multi-step sequence

starting from a readily available substituted toluene. A logical and industrially scalable approach

begins with 2-fluoro-5-methylbenzonitrile. The causality behind this choice lies in the

commercial availability of the starting material and the well-established chemical

transformations that can be performed on it.

The overall synthetic workflow can be conceptualized in two primary stages:

Benzylic Bromination: The methyl group is converted into a bromomethyl group. This is a

crucial activation step, transforming a relatively inert C-H bond into a reactive C-Br bond,

which is an excellent leaving group for subsequent nucleophilic substitution. The reaction is

typically a free-radical halogenation, initiated by light or a radical initiator like

azobisisobutyronitrile (AIBN), using N-Bromosuccinimide (NBS) as the bromine source to

maintain a low concentration of Br₂ and minimize side reactions on the aromatic ring.
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Cyanation: The benzylic bromide is then subjected to nucleophilic substitution with a cyanide

salt, such as sodium or potassium cyanide. This reaction, often an Sₙ2-type displacement,

introduces the second nitrile functionality, yielding the final product.

The following diagram illustrates this validated synthetic pathway.

Starting Material

Intermediate

Final Product

2-Fluoro-5-methylbenzonitrile

3-Cyano-4-fluorobenzyl bromide

  NBS, AIBN
  Solvent (e.g., CCl₄)

  Heat/Light

(Free-Radical Bromination)  

3-Cyano-4-fluorobenzylcyanide

  NaCN or KCN
  Solvent (e.g., DMSO, Acetone)

(Nucleophilic Substitution)  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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